Cas no 2110541-03-0 (2-{bicyclo4.1.0heptan-3-yl}-2-methoxyethan-1-amine)

• Product Name: 2-{bicyclo4.1.0heptan-3-yl}-2-methoxyethan-1-amine
• CAS No: 2110541-03-0
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 6212104
• PubChem ID: 165848880
• Update Time: 2025-06-11

2-{bicyclo4.1.0heptan-3-yl}-2-methoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{bicyclo4.1.0heptan-3-yl}-2-methoxyethan-1-amine
• 2-{bicyclo[4.1.0]heptan-3-yl}-2-methoxyethan-1-amine
• EN300-1294228
• 2110541-03-0

• Inchi： 1S/C10H19NO/c1-12-10(6-11)8-3-2-7-4-9(7)5-8/h7-10H,2-6,11H2,1H3
• InChI Key： SDUIXTRRDZKCTF-UHFFFAOYSA-N
• SMILES： O(C)C(CN)C1CCC2CC2C1

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-{bicyclo4.1.0heptan-3-yl}-2-methoxyethan-1-amine

Exploring the Chemistry and Applications of 2-{bicyclo[4.1.0]heptan-3-yl}-2-methoxyethan-1-amine (CAS No. 2110541-03-0)

The compound 2-{bicyclo[4.1.0]heptan-3-yl}-2-methoxyethan-1-amine (CAS No. 2110541-03-0) is a fascinating molecule in the realm of organic chemistry, characterized by its unique bicyclic structure and functional amine group. This specialty chemical has garnered attention for its potential applications in pharmaceuticals, agrochemicals, and material science. Its bicyclo[4.1.0]heptane core, a strained ring system, contributes to its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its methoxyethylamine moiety, which can serve as a versatile building block for designing novel compounds.

In recent years, the demand for high-performance intermediates like 2-{bicyclo[4.1.0]heptan-3-yl}-2-methoxyethan-1-amine has surged, driven by advancements in drug discovery and sustainable chemistry. The compound’s structural complexity and functional group diversity make it a candidate for developing targeted therapeutics, especially in areas such as central nervous system (CNS) disorders and anti-inflammatory agents. Its potential role in green chemistry is also noteworthy, as chemists explore eco-friendly synthesis routes to minimize environmental impact.

One of the most searched questions about this compound revolves around its synthetic pathways. How is CAS No. 2110541-03-0 synthesized? The answer lies in multi-step organic reactions, often involving cycloaddition techniques to construct the bicyclo[4.1.0]heptane framework, followed by functionalization to introduce the methoxyethylamine group. Researchers are also investigating catalytic methods to improve yield and selectivity, aligning with the growing emphasis on process optimization in industrial chemistry.

The pharmacological potential of 2-{bicyclo[4.1.0]heptan-3-yl}-2-methoxyethan-1-amine is another hot topic. Preliminary studies suggest its derivatives could interact with biological targets such as G-protein-coupled receptors (GPCRs), which are critical in drug development. This aligns with the broader trend of precision medicine, where molecules with tailored properties are sought after. Additionally, its stereochemistry plays a pivotal role in its bioactivity, a detail often highlighted in structure-activity relationship (SAR) studies.

From a commercial perspective, CAS No. 2110541-03-0 is gaining traction as a custom synthesis product, catering to laboratories and industries focused on innovative chemical solutions. Suppliers emphasize its high purity and batch consistency, which are crucial for reproducible research. The compound’s scalability is also under scrutiny, as manufacturers aim to meet the rising demand without compromising quality.

In conclusion, 2-{bicyclo[4.1.0]heptan-3-yl}-2-methoxyethan-1-amine represents a compelling case study in modern chemistry. Its multifunctional design and diverse applications make it a subject of ongoing research and industrial interest. As the scientific community continues to explore its possibilities, this compound is poised to play a significant role in shaping the future of specialty chemicals and molecular innovation.